Cas no 338748-56-4 (6-Piperazino-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 6-Piperazino-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 338748-56-4
• MF: C₁₀H₁₁F₃N₆
• MW: 272.229750871658
• MDL: MFCD01315947
• CID: 5195175
• Update Time: 2026-03-05

6-Piperazino-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 6-PIPERAZINO-3-(TRIFLUOROMETHYL)[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE
• 1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine
• 1,2,4-Triazolo[4,3-b]pyridazine, 6-(1-piperazinyl)-3-(trifluoromethyl)-
• 6-piperazin-1-yl-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• 6-(piperazin-1-yl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• 6-(piperazin-1-yl)-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazine
• 6-Piperazino-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazine

• MDL： MFCD01315947
• Inchi： 1S/C10H11F3N6/c11-10(12,13)9-16-15-7-1-2-8(17-19(7)9)18-5-3-14-4-6-18/h1-2,14H,3-6H2
• InChI Key： XECIZQVFPVPNOD-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C2C=CC(=NN21)N1CCNCC1)(F)F

Computed Properties

• Exact Mass: 272.1
• Monoisotopic Mass: 272.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.4